2-(Tetrahydro-2H-pyran-3-yl)ethanol
Cat. No. B1395766
Key on ui cas rn:
1050493-77-0
M. Wt: 130.18 g/mol
InChI Key: YEQNKCUQFRSBHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH4-:1].[CH3:12][CH2:13][OH:14].[Na+:2].[O:3]1[CH2:4][CH:5]([CH2:9][CH:10]=[O:11])[CH2:6][CH2:7][CH2:8]1>>[O:3]1[CH2:4][CH:5]([CH2:9][CH2:10][OH:11])[CH2:6][CH2:7][CH2:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=CCC1CCCOC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCC1CCCOC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
